N-{2-[(5-acetyl-3-thienyl)methyl]-1,2,3,4-tetrahydro-5-isoquinolinyl}isonicotinamide

• IUPAC Name: N-[2-[(5-acetylthiophen-3-yl)methyl]-3,4-dihydro-1H-isoquinolin-5-yl]pyridine-4-carboxamide
• InChI: InChI=1S/C22H21N3O2S/c1-15(26)21-11-16(14-28-21)12-25-10-7-19-18(13-25)3-2-4-20(19)24-22(27)17-5-8-23-9-6-17/h2-6,8-9,11,14H,7,10,12-13H2,1H3,(H,24,27)
• InChI Key: NBSOAMPJIIJLNU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CS1)CN2CCC3=C(C2)C=CC=C3NC(=O)C4=CC=NC=C4
• Molecular Formula: C22H21N3O2S
• Molecular Weight: 391.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and rings, including a thiophene ring and an isoquinoline ring. Thiophene is a five-membered ring with four carbon atoms and one sulfur atom. Isoquinoline is a heterocyclic aromatic organic compound similar to quinoline.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The thiophene ring and the isoquinoline ring would likely contribute significantly to the compound’s properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and structure. For example, the presence of the thiophene ring could potentially make the compound aromatic and relatively stable.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many thiophene derivatives exhibit pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.

Future Directions

The future directions for this compound would likely depend on its properties and potential applications. If it exhibits desirable pharmacological properties, it could be further studied for potential use in medicine.